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Compound of Interest

Compound Name: 4-Methoxy-1-naphthaldehyde

Cat. No.: B103360

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

4-Methoxy-1-naphthaldehyde is a valuable and versatile bifunctional molecule in the field of
organic synthesis. Its unique structure, featuring an electron-rich naphthalene core, a reactive
aldehyde group, and a directing methoxy group, makes it an important precursor for a wide
array of complex organic molecules. This guide provides a comprehensive overview of its
synthesis, key reactions, and applications, with a focus on its role in the development of novel
bioactive compounds and functional materials. Detailed experimental protocols, quantitative
data, and visual diagrams are presented to facilitate its use in a laboratory setting.

Physicochemical Properties

4-Methoxy-1-naphthaldehyde is a solid at room temperature with a characteristic aromatic
odor. Its key physicochemical properties are summarized in the table below.[1]
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Property Value

Molecular Formula C12H1002
Molecular Weight 186.21 g/mol
Melting Point 35-36 °C

Boiling Point 212 °C at 40 mmHg
Appearance Solid

CAS Number 15971-29-6

Synthesis of 4-Methoxy-1-naphthaldehyde

There are two primary and efficient methods for the synthesis of 4-Methoxy-1-
naphthaldehyde: the Vilsmeier-Haack formylation of 1-methoxynaphthalene and the
methylation of 4-hydroxy-1-naphthaldehyde.

Vilsmeier-Haack Reaction

The Vilsmeier-Haack reaction is a widely used method for the formylation of electron-rich
aromatic compounds.[2][3] In this case, 1-methoxynaphthalene is treated with a Vilsmeier
reagent, typically formed in situ from phosphorus oxychloride (POCIs) and N,N-
dimethylformamide (DMF). The electron-donating methoxy group directs the formylation to the
activated C4 position of the naphthalene ring.

Diagram of Vilsmeier-Haack Reaction Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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